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Compound of Interest

Compound Name: 2-Amino-5-methyiphenol

Cat. No.: B193566

This technical guide provides a comprehensive overview of 2-Amino-5-methylphenol, also
known as 6-Amino-m-cresol, for researchers, scientists, and professionals in drug
development. It covers the compound's synonyms, chemical properties, synthesis, and key
applications, with a focus on its role as a precursor to bioactive molecules. Detailed
experimental protocols and visual representations of synthetic and signaling pathways are
included to facilitate laboratory application and further research.

Chemical Identity and Properties

2-Amino-5-methylphenol is an aromatic organic compound incorporating both an amino and a
hydroxyl functional group, making it a versatile intermediate in chemical synthesis.

Synonyms
The compound is known by several alternative names in scientific literature and commercial
catalogs.

Synonym CAS Number

6-Amino-m-cresol 2835-98-5

2-Hydroxy-4-methylaniline 2835-98-5

4-Amino-3-hydroxytoluene 2835-98-5

5-methyl-2-aminophenol 2835-98-5
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Physicochemical Data

A summary of the key physicochemical properties of 2-Amino-5-methylphenol is provided

below.
Property Value
Molecular Formula C7HsNO
Molecular Weight 123.15 g/mol [1][2][3]
Appearance White to brown crystalline powder[4]
Melting Point 159-162 °CJ[5][6]
Solubility Sparingly soluble in water.
CAS Number 2835-98-5[1][2][3]

Synthesis of 2-Amino-5-methylphenol

A common and efficient method for the synthesis of 2-Amino-5-methylphenol is the catalytic
reduction of the corresponding nitro compound, 5-methyl-2-nitrophenol.[7][8]

Experimental Protocol: Catalytic Hydrogenation

This protocol details the reduction of 5-methyl-2-nitrophenol to 2-Amino-5-methylphenol using
palladium on carbon (Pd/C) as a catalyst.[7]

Materials:

5-methyl-2-nitrophenol

Methanol (MeOH)

10% Palladium on activated carbon (Pd/C)

Hydrogen gas (Hz)

Celite or diatomaceous earth
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o Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)
o Filtration apparatus
Procedure:

e In a round-bottom flask, dissolve 1.0 g (6.53 mmol) of 5-methyl-2-nitrophenol in 10 mL of
methanol at room temperature (23 °C).

e To this solution, carefully add 400 mg of 10% Pd/C catalyst.

o Deoxygenate the reaction mixture by placing it under a vacuum and then purging the system
with hydrogen gas. A balloon filled with hydrogen can be used to maintain a hydrogen
atmosphere.

« Stir the reaction mixture vigorously for 5 hours under the hydrogen atmosphere.

e Upon completion of the reaction, filter the mixture through a pad of Celite or diatomaceous
earth to remove the Pd/C catalyst.

o Wash the filter pad with an additional 100 mL of methanol to ensure all the product is
collected.

» Combine the filtrates and concentrate the solution under reduced pressure to yield 2-Amino-
5-methylphenol. The expected yield is approximately 801 mg (100%).[7]
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A flowchart illustrating the synthesis of 2-Amino-5-methylphenol.

Applications in Synthesis

2-Amino-5-methylphenol serves as a key intermediate in the synthesis of various molecules,

including Schiff bases and bioactive heterocyclic compounds.
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Synthesis of Tridentate Schiff Base Ligands

2-Amino-5-methylphenol is utilized in the synthesis of tridentate Schiff base ligands, which
are important in coordination chemistry and catalysis.[2][5]

General Experimental Protocol:

Dissolve 2-Amino-5-methylphenol in a suitable solvent, such as ethanol.

e In a separate flask, dissolve an equimolar amount of a corresponding aldehyde or ketone
(e.g., salicylaldehyde or a derivative) in the same solvent.

e Add the aldehyde/ketone solution dropwise to the 2-Amino-5-methylphenol solution with
constant stirring.

e The reaction mixture is typically refluxed for several hours to ensure the completion of the
condensation reaction.

e The resulting Schiff base may precipitate upon cooling and can be isolated by filtration,
washed with a cold solvent, and dried.

Preparation of 2-amino-4,4a-dihydro-4a,7-dimethyl-3H-
phenoxazine-3-one

2-Amino-5-methylphenol is a precursor to the antitumor agent 2-amino-4,4a-dihydro-4a,7-
dimethyl-3H-phenoxazine-3-one (Phx-1).[9] The synthesis involves a reaction with hemoglobin.

[2]

Experimental Protocol Outline:

Bovine hemolysates are reacted with 2-Amino-5-methylphenol.[9]

The hemoglobin and other proteins are denatured and removed using methanol.[9]

The reaction products are concentrated.[9]

Purification is achieved via column chromatography (e.g., using Sephadex) to yield Phx-1.[9]
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Synthetic Applications of 2-Amino-5-methylphenol

Condensation Reaction

Phenoxazinone Synthesis

Bovine Hemolysate

2-amino-4,4a-dihydro-4a,7-dimethyl-3H-phenoxazine-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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